N-(6-bromobenzo[d]thiazol-2-yl)-3-chloro-N-(3-(dimethylamino)propyl)benzamide hydrochloride

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-3-chloro-N-[3-(dimethylamino)propyl]benzamide;hydrochloride
• InChI: InChI=1S/C19H19BrClN3OS.ClH/c1-23(2)9-4-10-24(18(25)13-5-3-6-15(21)11-13)19-22-16-8-7-14(20)12-17(16)26-19;/h3,5-8,11-12H,4,9-10H2,1-2H3;1H
• InChI Key: RKGVXSUCKGYQBZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)Br)C(=O)C3=CC(=CC=C3)Cl.Cl
• Molecular Formula: C19H20BrCl2N3OS
• Molecular Weight: 489.3 g/mol
• CAS No.: 1215548-24-5

Description

“N-(6-bromobenzo[d]thiazol-2-yl)-3-chloro-N-(3-(dimethylamino)propyl)benzamide hydrochloride” is a chemical compound that belongs to the class of benzothiazoles. Benzothiazoles are heterocyclic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They have been found in many potent biologically active compounds and have several biological activities.

Synthesis Analysis

The synthesis of similar benzothiazole derivatives involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The benzothiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives include coupling reactions and substitutions. The specific reactions for “this compound” are not available in the retrieved data.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2. The specific physical and chemical properties of “this compound” are not available in the retrieved data.

Scientific Research Applications

Corrosion Inhibition

Benzothiazole derivatives, including structures similar to N-(6-bromobenzo[d]thiazol-2-yl)-3-chloro-N-(3-(dimethylamino)propyl)benzamide hydrochloride, have been explored for their corrosion inhibiting properties. Studies on similar compounds have demonstrated significant effectiveness in protecting steel against corrosion in acidic environments, such as 1 M HCl solution. The compounds' ability to adsorb onto surfaces via both physical and chemical means contributes to their inhibitory effectiveness, offering a potential application in corrosion protection technologies (Hu et al., 2016).

Antibacterial Activity

Research on benzothiazole derivatives has also highlighted their potential as antibacterial agents. Synthesis and evaluation of similar compounds have led to the identification of molecules with significant activity against bacterial strains such as Staphylococcus aureus and Bacillus subtilis. This suggests that this compound could be investigated further for its potential antibacterial properties, contributing to the development of new antimicrobial agents (Palkar et al., 2017).

Antifungal Agents

The synthesis of benzothiazole derivatives aimed at exploring their antifungal capabilities has been documented. Compounds bearing structural similarities to the chemical have shown promise as potential antifungal agents. This opens up avenues for further research into the use of such derivatives in combating fungal infections, thus contributing to the pharmaceutical field (Narayana et al., 2004).

Mechanism of Action

Target of Action

The primary target of this compound is the cyclooxygenase enzymes (COX-1 and COX-2) . These enzymes play a crucial role in the biosynthesis of prostaglandins, which are involved in inflammation and pain .

Mode of Action

The compound interacts with its targets, the COX enzymes, by inhibiting their activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation and pain .

Biochemical Pathways

The compound affects the arachidonic acid pathway . Normally, phospholipase A2 releases arachidonic acid from cell membrane phospholipids. This arachidonic acid is then converted to prostaglandins and leukotrienes by the cyclooxygenase and 5-lipoxygenase pathways, respectively . By inhibiting the COX enzymes, the compound disrupts this pathway, reducing the production of prostaglandins .

Result of Action

The inhibition of prostaglandin synthesis by this compound results in reduced inflammation and pain . Some thiazole derivatives have also been found to have significant analgesic and anti-inflammatory activities .